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Compound of Interest

Compound Name: DATPT

Cat. No.: B10861253

For Researchers, Scientists, and Drug Development Professionals

Abstract

DATPT is a novel peptide-mimetic small molecule that functions as a potent inhibitor of the
interaction between Sorting Nexin 9 (SNX9) and the p47phox subunit of the NADPH oxidase
complex. By disrupting this crucial protein-protein interaction, DATPT effectively curtails the
production of reactive oxygen species (ROS) and the subsequent release of inflammatory
cytokines.[1] This mechanism of action positions DATPT as a significant research tool for
investigating the roles of NADPH oxidase-mediated oxidative stress in a variety of pathological
conditions, including sepsis and inflammatory disorders. This document provides
comprehensive application notes and detailed protocols for the solubilization, preparation, and
application of DATPT in common in vitro research settings.

Physicochemical Properties and Storage
Recommendations

A summary of the key physical and chemical properties of DATPT is provided below.
Adherence to the recommended storage conditions is critical to ensure the stability and activity
of the compound.
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Property Details

Molecular Weight 495.06 g/mol

Chemical Formula C24H39CIN6O3

Appearance Off-white to light yellow solid

o - Typically shipped at room temperature within the
Shipping Conditions ]
continental US.

) Store at 4°C, sealed and protected from
Storage of Solid ]
moisture.

For optimal stability, store aliquots at -80°C for
) up to 6 months or at -20°C for up to 1 month.[1]
Storage of Stock Solutions _
Ensure containers are sealed to prevent

moisture contamination.

DATPT Solubility and Preparation

Proper solubilization of DATPT is essential for its effective use in both in vitro and in vivo
experimental models. The following tables provide solubility data and detailed protocols for the
preparation of stock and working solutions.

Solubility Data

DATPT exhibits varying solubility in different solvent systems. For challenging dissolutions, the
use of heat and/or sonication can be beneficial.
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Solvent |/ Vehicle System Maximum Solubility Preparation Notes

Ultrasonic treatment is
recommended. The
) ) hygroscopic nature of DMSO
Dimethyl Sulfoxide (DMSO) 100 mg/mL (202.00 mM) N
can affect solubility; therefore,
using a newly opened vial is

advised.[1]

10% DMSO, 40% PEG300,
_ _ 5% Tween-80, 45% Saline.
In vivo Formulation 1 2.5 mg/mL (5.05 mM) ) o
Requires sonication for a clear

solution.[1]

10% DMSO, 90% (20% SBE-
) ] B-CD in Saline). Requires
In vivo Formulation 2 2.5 mg/mL (5.05 mM) o )
sonication to achieve a clear

solution.[1]

10% DMSO, 90% Corn Oil.
In vivo Formulation 3 2.5 mg/mL (5.05 mM) Requires sonication for a clear

solution.[1]

Preparation of Stock Solutions for In Vitro Use

A concentrated stock solution in DMSO is standard for most cell-based assays.
Protocol:
o Aseptically weigh the required amount of DATPT solid.

o Add the calculated volume of anhydrous, sterile DMSO to achieve the desired concentration
(e.g., for a 10 mg/mL stock, add 100 pL of DMSO per 1 mg of DATPT).

» Vortex the mixture thoroughly.
 If necessary, sonicate the solution in a water bath until it becomes clear.

o Dispense into single-use aliquots to minimize freeze-thaw cycles.
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e Store as recommended in Section 1.

Preparation of Working Solutions for In Vivo Use

This protocol provides a step-by-step guide for preparing an in vivo dosing solution.
Protocol (Example for 1 mL of 2.5 mg/mL solution):
e Begin with a concentrated stock of DATPT in DMSO (e.g., 25 mg/mL).

e In a sterile tube, add 100 pL of the 25 mg/mL DATPT stock solution to 400 pL of PEG300
and mix well.

e Add 50 pL of Tween-80 to the mixture and vortex until homogeneous.

e Add 450 pL of sterile saline to reach the final volume of 1 mL and mix thoroughly.[1]

Experimental Protocols

The following protocols are designed to assess the biological activity of DATPT in cellular
assays.

Determination of ICso using MTT Cell Viability Assay

This protocol determines the concentration of DATPT that inhibits cell viability by 50%.
Materials:

Adherent cell line of interest

o Complete culture medium

o DATPT DMSO stock solution

e 96-well tissue culture plates

e MTT solution (5 mg/mL in PBS)

e DMSO
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e Microplate reader

Methodology:

Cell Plating: Seed cells into 96-well plates at a density of 5,000-10,000 cells/well and
incubate for 24 hours.

o Compound Treatment: Prepare serial dilutions of DATPT in culture medium. Replace the
existing medium with 100 pL of the DATPT dilutions. Include vehicle-only (DMSO) and
medium-only controls. Incubate for 48-72 hours.

e MTT Addition: Add 10 pL of MTT solution to each well and incubate for 4 hours until
formazan crystals form.

¢ Solubilization: Carefully aspirate the medium and add 150 pL of DMSO to each well. Shake
the plate for 10 minutes to dissolve the crystals.

o Absorbance Reading: Measure the absorbance at 490 nm.

e |Cso Calculation: Plot the percentage of cell viability against the log of the DATPT
concentration and use non-linear regression to calculate the ICso value.

Measurement of Intracellular Reactive Oxygen Species
(ROS)

This protocol utilizes the DCFH-DA probe to quantify changes in intracellular ROS levels
following DATPT treatment.

Materials:

Cells capable of producing ROS (e.g., macrophages, neutrophils)

DATPT DMSO stock solution

DCFH-DA probe

ROS-inducing agent (e.g., PMA)
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e Black, clear-bottom 96-well plates
¢ Fluorescence microplate reader
Methodology:

o Cell Seeding and Pre-treatment: Seed cells in a black, clear-bottom 96-well plate. Once
adhered, pre-treat with varying concentrations of DATPT for 1-2 hours.

e Probe Loading: Wash cells with warm PBS and incubate with 10 uM DCFH-DA in serum-free
medium for 30 minutes at 37°C.

e ROS Induction: Wash away the excess probe and add a ROS-inducing agent (e.g., PMA) to
the wells.

o Fluorescence Measurement: Immediately measure fluorescence (Excitation: ~485 nm /
Emission: ~535 nm) kinetically over 1-2 hours.

o Data Analysis: Normalize the fluorescence signals to the vehicle control to determine the
percentage of ROS inhibition.

Measurement of Inflammatory Cytokine Production

This protocol measures the inhibitory effect of DATPT on the secretion of inflammatory
cytokines using ELISA.

Materials:

Immune cells (e.g., PBMCs, THP-1 monocytes)

DATPT DMSO stock solution

Stimulant (e.g., LPS)

Commercial ELISA kit for the cytokine of interest (e.g., TNF-q, IL-6)

Methodology:
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o Cell Stimulation: Seed cells and pre-treat with DATPT for 1-2 hours. Stimulate the cells with
an appropriate agent (e.g., LPS) for 6-24 hours.

o Supernatant Collection: Centrifuge the plate and collect the cell culture supernatant.
o ELISA: Perform the ELISA according to the manufacturer's protocol.

o Data Analysis: Calculate the cytokine concentrations from a standard curve and determine
the inhibitory effect of DATPT.
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Caption: DATPT inhibits the SNX9-p47phox interaction, preventing NADPH oxidase assembly
and subsequent ROS and inflammatory cytokine production.

Experimental Workflow for In Vitro Evaluation of DATPT
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Caption: A general workflow for the in vitro evaluation of DATPT's biological activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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